Cas no 1806783-74-3 (3-Cyano-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806783-74-3
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• CID: 4800375
• Update Time: 2025-05-23

3-Cyano-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H4F2N2O/c8-6(9)4-1-2-11-7(12)5(4)3-10/h1-2,6H,(H,11,12)
• InChI Key： TYUIMRFKXLATEJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CNC(C=1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9

Additional information on 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine

3-Cyano-4-(difluoromethyl)-2-hydroxypyridine: A Comprehensive Overview

The compound 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine, identified by the CAS number CAS No. 1806783-74-3, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly those with cyano and difluoromethyl substituents. The presence of these groups in 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine confers it with distinct electronic properties, making it a valuable building block for constructing bioactive molecules. Researchers have explored its role as a potential lead compound in the development of novel antibiotics and anticancer agents.

The synthesis of 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for its application in chiral drug design.

In terms of applications, 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine has shown promise in the field of agrochemistry, particularly as a component in herbicides and fungicides. Its ability to inhibit specific enzymatic pathways makes it a potential candidate for developing eco-friendly agricultural chemicals that minimize environmental impact.

Beyond its chemical applications, this compound has also been studied for its role in materials science. The incorporation of pyridine rings into polymer frameworks has led to the development of advanced materials with improved electrical and mechanical properties. Researchers have explored the use of 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine as a monomer in the synthesis of conductive polymers, which have applications in flexible electronics and energy storage devices.

The environmental impact of CAS No. 1806783-74-3 has also been a topic of interest among scientists. Studies have shown that this compound exhibits biodegradability under certain conditions, which is a critical factor for its sustainable use in industrial applications. Efforts are underway to optimize its production processes to reduce waste and energy consumption, aligning with global sustainability goals.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-hydroxypyridine, or CAS No. 1806783-74-3, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and materials science.